Journal of Propulsion and Power, Ahead of Print.

Journal of Propulsion and Power, Ahead of Print.

Journal of Propulsion and Power, Ahead of Print.

Journal of Propulsion and Power, Ahead of Print.

Journal of Propulsion and Power, Ahead of Print.

Journal of Propulsion and Power, Ahead of Print.

Journal of Propulsion and Power, Ahead of Print.

A new method for determining the onset voltage of electrospray thrusters is proposed, which specifically focuses on electrospray thrusters manufactured by laser drilling through flat plates. The novelty of this method is that it accounts for the effect of the thickness of the plate on the electrospray onset voltage requirements, while traditional methods do not. Key results from this study indicate that for certain materials a change in thickness results in a notable change in the onset voltage, which implies that the plate thickness needs to be considered when planning the design of the thruster emitters. This methodology allows for a robust method of observing the influence of key parameters on the onset voltage. These developments can potentially facilitate and improve the design of these thrusters, enabling an accurate understanding of the power requirements before manufacture.

Journal of Propulsion and Power, Ahead of Print.

This paper details the use of nanosecond repetitively pulsed discharges to attenuate combustion instabilities in a 14 kW swirl-stabilized methane/air combustor. The combustor exhibits large-amplitude pressure oscillations ranging from 1 to 4% of the mean pressure during which the flame exhibits bulk motion in each instability cycle, upstream and downstream, as revealed by high-speed chemiluminescence. Control is accomplished with an electrode comprising a pin anode at the centerline of the combustor, allowing a nanosecond spark to be generated in a region spanning close to the flame base, through the shear layers of the swirling flow and ending at the metallic combustor wall. The discharges are generated using 20 kV, 9 kHz pulses; and they correspond to about 120 W of mean power. This results in a suppression of the peak amplitude of the pressure oscillations by a factor of two to four, and 5 dB in the rms value. Using phase-averaged visualizations of the flame with and without plasma, we detail the sequence of flame motion in the course of the instability. With the plasma active, this reveals significant interactions between the flame and the plasma during the suppression. Finally, we present a state-space model of the thermoacoustic system, and we demonstrate open-loop control of the instabilities.